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Compound of Interest

Compound Name: Mesulfenfos-d6

Cat. No.: B12380012

Essential Safety and Handling Guide for
Mesulfenfos-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Mesulfenfos-d6 in a laboratory setting. It includes detailed operational and disposal plans to
ensure the safety of all personnel.

Mesulfenfos-d6, also known as Fenthion Sulfoxide-d6, is the deuterated form of Mesulfenfos
(Fenthion Sulfoxide). It is an organophosphate and a metabolite of the insecticide Fenthion.[1]
Due to its chemical nature, it requires careful handling to prevent exposure and ensure safe
disposal.

Hazard Identification and Classification

Mesulfenfos and its related compounds are classified as hazardous. The following table
summarizes the GHS hazard classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2][3]

H225: Highly flammable liquid
Flammable Liquids Category 2 and vapor (for solutions in

acetonitrile)[4]

H319: Causes serious eye
Serious Eye Irritation Category 2A irritation (for solutions in

acetonitrile)[4]

Acute Toxicity, Inhalation - Toxic if inhaled[5]

Skin Irritation - Irritating to skin[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Mesulfenfos-d6 to

minimize exposure.

PPE Type Specifications

_ Chemical-resistant gloves (e.g., impervious
Hand Protection
rubber gloves)[5]

Eye/Face Protection Chemical safety goggles or a face shield.[4][6]

Protective clothing, including a lab coat and long
Skin and Body Protection pants. An apron may be necessary for larger

quantities.[6]

Use in a well-ventilated area. If ventilation is

Respiratory Protection _ _ _
inadequate, use a suitable respirator.[7]

Experimental Workflow for Handling Mesulfenfos-d6

The following diagram outlines the standard procedure for safely handling Mesulfenfos-d6 in a

laboratory setting.
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Caption: A flowchart outlining the key steps for safely handling Mesulfenfos-dé6 in the lab.
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Safe Handling and Storage Procedures

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid contact with skin and eyes.[6]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Keep away from open flames, hot surfaces, and sources of ignition.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[6]

Store locked up and separated from strong oxidants and food and feedstuffs.[2][6]

The recommended storage temperature is typically 2-8°C.

Disposal Plan

Proper disposal of Mesulfenfos-d6 and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

Waste Segregation and Collection:

» Solid Waste: Collect any solid Mesulfenfos-d6 and contaminated disposable materials (e.g.,
pipette tips, gloves, weigh paper) in a designated, sealed, and clearly labeled hazardous
waste container.

» Liquid Waste: Collect solutions containing Mesulfenfos-d6 in a separate, sealed, and
appropriately labeled hazardous waste container. The container should list all chemical
constituents.
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o Empty Containers: Triple-rinse empty containers with a suitable solvent. Collect the rinsate
as hazardous liquid waste. Deface the label on the empty container before disposing of it in
the regular trash.[8]

Disposal Procedure:
» All waste containing Mesulfenfos-d6 must be disposed of as hazardous waste.

» Contact your institution's Environmental Health and Safety (EHS) office for specific disposal
procedures and to arrange for waste pickup.

e Do not dispose of Mesulfenfos-d6 down the drain or in the regular trash.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Mesulfenfos-d6 waste.
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Disposal Workflow for Mesulfenfos-d6
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Caption: A flowchart illustrating the correct disposal path for different types of Mesulfenfos-d6
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12380012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

